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Introduction

Neon-20 (2°Ne) is the most abundant stable isotope of neon, accounting for approximately
90.48% of its natural abundance.[1][2] As a noble gas, its chemical reactivity is extremely low;
however, its nuclear properties are of significant interest in various fields of research, including
nuclear physics, astrophysics, and medical isotope production. This technical guide provides a
comprehensive overview of the fundamental nuclear properties of Neon-20, detailed
experimental methodologies for their determination, and visual representations of key concepts
and workflows.

Core Nuclear Properties of Neon-20

The fundamental characteristics of the Neon-20 nucleus are summarized in the tables below.
These properties are crucial for understanding its stability, behavior in nuclear reactions, and
potential applications.

Table 1: General Nuclear Properties of Neon-20
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Property Value
Symbol 20Ne

Atomic Number (2) 10

Neutron Number (N) 10

Mass Number (A) 20

Natural Abundance 90.48(3)%][2]
Half-life Stable

Property Value

Isotopic Mass 19.99244018(2) u[2?]
Nuclear Mass 19.9869544 u

Mass Excess -7.04193 MeV
Mass Defect 0.1724593 u
Nuclear Binding Energy 160.64480319 MeV
Binding Energy per Nucleon 8.03224016 MeV
Neutron Separation Energy 16.86530(16) MeV
Proton Separation Energy 12.84346(0) MeV

Table 3: Spin and Parity of Neon-20

Property Value
Nuclear Spin (1) 0
Nuclear Parity (P) +

Experimental Protocols
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The determination of the nuclear properties of Neon-20 relies on a suite of sophisticated
experimental techniques. The following sections detail the methodologies for measuring its key
characteristics.

Determination of Atomic Mass via Mass Spectrometry

The precise atomic mass of Neon-20 is determined using mass spectrometry, a technique that
measures the mass-to-charge ratio of ions.

Methodology:

o Sample Introduction and lonization: A sample of purified neon gas is introduced into the high-
vacuum environment of a mass spectrometer. The neon atoms are then ionized, typically
using an electron ionization (EI) source, to produce positively charged ions (Ne+).

» lon Acceleration: The newly formed ions are accelerated by an electric field, imparting a
known kinetic energy to them.

e Mass Analysis: The accelerated ions then enter a magnetic field, which is perpendicular to
their direction of travel. The magnetic field deflects the ions into a curved path. The radius of
this path is dependent on the mass-to-charge ratio of the ion; lighter ions are deflected more
than heavier ones.

o Detection: An ion detector, such as an electron multiplier or a Faraday cup, is positioned to
intercept the separated ion beams. The detector measures the intensity of each ion beam,
which is proportional to the abundance of that particular isotope.

« Data Analysis: The relative abundances of the different neon isotopes (2°Ne, 2Ne, and 22Ne)
are determined from the detector signals. The atomic mass of Neon-20 is then calculated by
precisely measuring its deflection compared to a known mass standard. The weighted
average of the isotopic masses, based on their natural abundances, gives the atomic weight
of neon.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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